N-isobutyl-N-(4-methoxy-6-methyl-2-pyrimidinyl)-4-methylbenzenesulfonamide
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Overview
Description
Synthesis Analysis
The synthesis of N-isobutyl-N-(4-methoxy-6-methyl-2-pyrimidinyl)-4-methylbenzenesulfonamide and related compounds often involves the reaction of suitable amine precursors with sulfonyl chlorides in the presence of a base. For example, a study by Abbasi et al. (2018) describes the synthesis of a series of sulfonamides derived from 4-methoxyphenethylamine, where the reaction with 4-methylbenzenesulfonyl chloride in aqueous sodium carbonate solution yielded various N-(substituted)-4-methylbenzenesulfonamides (Abbasi et al., 2018).
Molecular Structure Analysis
The molecular structure of sulfonamide compounds, including N-isobutyl-N-(4-methoxy-6-methyl-2-pyrimidinyl)-4-methylbenzenesulfonamide, can be characterized using various spectroscopic techniques such as IR, 1H-NMR, and 13C-NMR, as well as X-ray crystallography. Karakaya et al. (2015) conducted a study on a related compound, N-(4-methoxybenzoyl)-2-methylbenzenesulfonamide, using theoretical harmonic vibrational frequencies and geometric parameters to investigate its structure (Karakaya et al., 2015).
Chemical Reactions and Properties
Sulfonamides, including the compound , can undergo various chemical reactions, such as sulfonation, nitration, and halogenation, due to the presence of reactive functional groups. For example, studies have explored the reactivity of sulfonamides with different reagents to yield a variety of derivatives with potential biological activities. Brzozowski and Sa̧czewski (2007) synthesized a series of N-(3-amino-3,4-dihydro-4-oxopyrimidin-2-yl)-4-chloro-2-mercapto-5-methylbenzenesulfonamide derivatives as potential anti-HIV agents (Brzozowski & Sa̧czewski, 2007).
Physical Properties Analysis
The physical properties of sulfonamides, such as solubility, melting point, and crystal structure, are crucial for understanding their behavior in different environments. Rodrigues et al. (2015) investigated the crystal structures of related sulfonamide compounds, revealing insights into their supramolecular architecture and intermolecular interactions (Rodrigues et al., 2015).
properties
IUPAC Name |
N-(4-methoxy-6-methylpyrimidin-2-yl)-4-methyl-N-(2-methylpropyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3S/c1-12(2)11-20(17-18-14(4)10-16(19-17)23-5)24(21,22)15-8-6-13(3)7-9-15/h6-10,12H,11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTRAOZPXVBYBRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(C)C)C2=NC(=CC(=N2)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxy-6-methylpyrimidin-2-yl)-4-methyl-N-(2-methylpropyl)benzenesulfonamide |
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